N-(6-chlorobenzo[d]thiazol-2-yl)-5-methoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-5-methoxy-1-methyl-4-oxopyridine-2-carboxamide
• InChI: InChI=1S/C15H12ClN3O3S/c1-19-7-12(22-2)11(20)6-10(19)14(21)18-15-17-9-4-3-8(16)5-13(9)23-15/h3-7H,1-2H3,(H,17,18,21)
• InChI Key: OQJADAJWHCAZRB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)C=C1C(=O)NC2=NC3=C(S2)C=C(C=C3)Cl)OC
• Molecular Formula: C15H12ClN3O3S
• Molecular Weight: 349.8 g/mol

Description

N-(6-chlorobenzo[d]thiazol-2-yl)hydrazine carboxamide derivatives of benzothiazole are a class of compounds that have been synthesized and evaluated for their pharmacological properties. These compounds have shown significant anti-inflammatory and analgesic activities.

Synthesis Analysis

These compounds were synthesized in satisfactory yield. The synthesis involved coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The structure of these compounds was analyzed based on IR, 1H, 13C NMR and mass spectral data.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the coupling of substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Physical And Chemical Properties Analysis

The synthesized compounds were in good agreement with elemental and spectral data. For example, one of the compounds, N-(6-Chlorobenzo[d]thiazol-2-yl)-5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-amine, had a melting point of 257–259 °C.

Mechanism of Action

Target of Action

The primary target of this compound is the cyclooxygenase (COX) enzymes , specifically COX-1 and COX-2 . These enzymes are crucial in the biosynthesis of prostaglandins, which are derived from arachidonic acid .

Mode of Action

The compound’s mode of action is believed to involve the inhibition of COX enzymes . This inhibition results in a decrease in the production of prostaglandins, which are key mediators of inflammation and pain .

Biochemical Pathways

The compound affects the arachidonic acid pathway . Normally, arachidonic acid is converted into prostaglandins and leukotrienes by the action of COX and 5-lipoxygenase pathways, respectively . By inhibiting COX enzymes, the compound disrupts this pathway, reducing the production of these inflammatory mediators .

Result of Action

The inhibition of COX enzymes and subsequent reduction in prostaglandin production can lead to anti-inflammatory and analgesic effects . This makes the compound potentially useful in the treatment of conditions characterized by inflammation and pain .

Safety and Hazards

While the specific safety and hazards of “N-(6-chlorobenzo[d]thiazol-2-yl)-5-methoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide” are not available, it’s worth noting that the related compounds have shown low ulcerogenic and irritative action on the gastrointestinal mucosa in comparison with standard.

Future Directions

The future directions could involve further exploration of the benzothiazole class of compounds against microbes, given their demonstrated antimicrobial activity. Additionally, the development of new structural prototypes in the search for more effective antimicrobials could be a promising direction.